Cas no 7487-16-3 (2,5-THIOPHENEDIACETIC ACID, DIMETHYL ESTER)

• Product Name: 2,5-THIOPHENEDIACETIC ACID, DIMETHYL ESTER
• CAS No: 7487-16-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 3249736
• PubChem ID: 14205153
• Update Time: 2025-04-21

2,5-THIOPHENEDIACETIC ACID, DIMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2,5-THIOPHENEDIACETIC ACID, DIMETHYL ESTER
• DTXSID201295286
• SCHEMBL22528253
• 7487-16-3
• 2,5-Dimethyl 2,5-thiophenediacetate

• Inchi： 1S/C10H12O4S/c1-13-9(11)5-7-3-4-8(15-7)6-10(12)14-2/h3-4H,5-6H2,1-2H3
• InChI Key： IAXBVZUZJFHYQM-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 228.04563003Da
• Monoisotopic Mass: 228.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.8Ų